Cas no 62638-88-4 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide
• CAS No: 62638-88-4
• MF: C₁₆H₁₅N₅OS₂
• MW: 357.453199625015
• MDL: MFCD00170956
• CID: 527971
• Update Time: 2026-04-29

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-(1H-benzimidazol-2-ylthio)-, 2-[(phenylamino)thioxomethyl]hydrazide
• 1-[[2-(1H-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-phenylthiourea
• 1-(2-benzimidazolylthioacetyl)-4-phenylthiosemicarbazide
• AC1NDKET
• F0017-0328
• NSC289085
• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide

• MDL： MFCD00170956

Computed Properties

• Exact Mass: 357.07205
• Monoisotopic Mass: 357.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2

Experimental Properties

• Density: 1.46
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.762
• PSA: 81.84
• LogP: 3.52760

Additional information on 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide

Comprehensive Overview of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide (CAS No. 62638-88-4)

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide, with the CAS number 62638-88-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a benzodiazole moiety with a phenylcarbamothioyl group, making it a subject of interest for researchers exploring novel bioactive molecules. Its sulfanyl and acetamide functionalities contribute to its potential applications in drug development and industrial processes.

In recent years, the demand for heterocyclic compounds like 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide has surged due to their versatility in pharmaceutical research. Scientists are particularly interested in its role as a scaffold for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's CAS No. 62638-88-4 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 62638-88-4 involves multi-step organic reactions, often utilizing nucleophilic substitution and condensation techniques. Researchers emphasize its high purity and stability under controlled conditions, which are critical for reproducibility in experiments. Environmental considerations have also prompted studies on its biodegradability, a trending topic in green chemistry discussions.

From an industrial perspective, 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide is explored for its potential in advanced material synthesis, including polymeric coatings and electronic components. Its thioamide group enables coordination with metals, sparking interest in catalysis and nanotechnology applications. These attributes align with current searches for sustainable material alternatives and high-performance additives.

Safety profiles of CAS 62638-88-4 are rigorously documented, with emphasis on proper handling protocols to ensure laboratory safety. While not classified as hazardous under standard regulations, its thermal stability and solubility data are frequently queried by chemists optimizing reaction conditions. This compound's spectroscopic properties (e.g., NMR, IR) are well-characterized, supporting its identification in complex mixtures.

Emerging trends in computational chemistry have led to increased interest in modeling the electronic structure of 62638-88-4. Molecular docking simulations suggest potential interactions with biological targets, making it a candidate for virtual screening in drug discovery pipelines. Such applications resonate with the growing adoption of AI-driven drug design, a hot topic in pharmaceutical innovation.

In summary, 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-N-(phenylcarbamothioyl)aminoacetamide (CAS No. 62638-88-4) represents a multifaceted compound bridging academic research and industrial applications. Its structural complexity and functional diversity continue to inspire studies across disciplines, from medicinal chemistry to materials engineering, while adhering to contemporary demands for sustainability and scientific rigor.